Cas no 2228275-57-6 (4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine)

• Product Name: 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine
• CAS No: 2228275-57-6
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 6570855
• PubChem ID: 165690815
• Update Time: 2025-05-21

4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine
• 2228275-57-6
• EN300-1996475
• 4-[(4-chloro-1-ethyl-1H-imidazol-5-yl)methyl]piperidine

• Inchi： 1S/C11H18ClN3/c1-2-15-8-14-11(12)10(15)7-9-3-5-13-6-4-9/h8-9,13H,2-7H2,1H3
• InChI Key： QZKGYQAFJQIQHO-UHFFFAOYSA-N
• SMILES： ClC1=C(CC2CCNCC2)N(C=N1)CC

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine

Comprehensive Overview of 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine (CAS No. 2228275-57-6)

The compound 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine (CAS No. 2228275-57-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-substituted imidazole ring linked to a methylpiperidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate specific biological pathways. The compound's CAS number 2228275-57-6 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance.

In recent years, the demand for imidazole-based compounds like 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine has surged, driven by their versatility in drug discovery. Users frequently search for terms such as "imidazole derivatives in medicine" or "piperidine applications in pharmaceuticals," reflecting the growing curiosity about this chemical class. The compound's ethyl and chloro functional groups contribute to its stability and reactivity, making it a valuable building block for synthesizing more complex molecules. Its methylpiperidine component is also a hotspot for studies targeting neurological and metabolic disorders.

From an industrial perspective, CAS 2228275-57-6 is often discussed in forums focusing on high-value chemical intermediates. Questions like "How to synthesize 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine?" or "What are the safety profiles of imidazole derivatives?" are common among chemists and manufacturers. The compound's synthesis typically involves multi-step organic reactions, emphasizing the need for precise temperature and catalyst control. Its chloro-imidazole segment is particularly noteworthy for its role in enhancing molecular interactions in target binding studies.

Environmental and regulatory considerations are also pivotal when discussing 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine. While not classified as hazardous, its chloro group necessitates careful handling to prevent unintended environmental release. Searches related to "green chemistry approaches for imidazole synthesis" highlight the industry's shift toward sustainable practices. Researchers are exploring catalytic methods to reduce waste and improve yield, aligning with global ESG (Environmental, Social, and Governance) standards.

In summary, 4-(4-chloro-1-ethyl-1H-imidazol-5-yl)methylpiperidine (CAS No. 2228275-57-6) represents a cutting-edge example of how imidazole-piperidine hybrids are shaping modern chemistry. Its applications span from pharmaceutical intermediates to agrochemical innovations, answering frequent queries like "What are the uses of chloro-substituted imidazoles?" or "How does methylpiperidine enhance drug bioavailability?" As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.